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Compound of Interest

Compound Name: 8-Oxa-2-azaspiro[4.5]decane

Cat. No.: B1327047 Get Quote

Essential Safety and Handling Guide for 8-Oxa-
2-azaspiro[4.5]decane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 8-Oxa-2-azaspiro[4.5]decane. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment
8-Oxa-2-azaspiro[4.5]decane is a chemical that requires careful handling due to its hazardous

properties. According to safety data, it is a combustible liquid that can cause skin irritation,

serious eye damage, and may lead to respiratory irritation[1].

Quantitative Hazard Data Summary:
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Hazard Classification GHS Code Description

Flammable liquids H227 Combustible liquid[1]

Skin corrosion/irritation H315 Causes skin irritation[1]

Serious eye damage/eye

irritation
H318 Causes serious eye damage[1]

Specific target organ toxicity,

single exposure
H335

May cause respiratory

irritation[1]

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling 8-Oxa-2-azaspiro[4.5]decane, the use of

appropriate personal protective equipment is mandatory.

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles. Face shield

if splashing is a risk.

To prevent serious eye

damage from splashes or

vapors[2][3].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat

or other protective clothing.

To prevent skin irritation upon

contact[2][3].

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH- or CEN-certified

respirator.

To avoid respiratory tract

irritation from inhaling fumes or

vapors[2][3].

Experimental Protocol: Safe Handling Procedure
The following step-by-step guide ensures the safe handling of 8-Oxa-2-azaspiro[4.5]decane in

a laboratory setting.

1. Preparation and Engineering Controls:
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Ensure the work area is well-ventilated, such as a chemical fume hood[2][3].

Keep the container tightly closed when not in use[2][3].

Have an emergency eyewash station and safety shower readily accessible.

Remove all sources of ignition as the substance is a combustible liquid[1].

2. Donning Personal Protective Equipment (PPE):

Wear a lab coat and closed-toed shoes.

Put on chemical-resistant gloves. Inspect gloves for any tears or punctures before use[4].

Wear safety goggles or glasses with side shields.

3. Handling the Chemical:

Avoid breathing dust, fumes, gas, mist, vapors, or spray[2][5].

Avoid contact with skin and eyes[3].

Wash hands thoroughly after handling[2][3].

Use only outdoors or in a well-ventilated area[2][3].

4. Storage:

Store in a well-ventilated place[2][3].

Keep the container tightly closed[2][3].

Store in a locked-up location[2].

Some sources suggest storing at 0-8 °C[5].

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention[2].

Skin Contact

Immediately take off contaminated clothing.

Wash off with soap and plenty of water. Consult

a doctor if irritation occurs[2][3].

Eye Contact

Immediately rinse with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and get medical

help[2].

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water and consult a physician[4].

Disposal Plan
Contaminated materials and the chemical itself must be disposed of in accordance with local,

state, and federal regulations.

Chemical Disposal: Dispose of contents and container to an approved waste disposal

plant[2][3]. Do not let the product enter drains[4].

Contaminated PPE: Dispose of contaminated gloves and other protective equipment after

use in accordance with applicable laws and good laboratory practices[4].

Visual Workflow for Safe Handling:
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Caption: Workflow for the safe handling of 8-Oxa-2-azaspiro[4.5]decane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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